Cas no 1804491-65-3 (3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
• CAS No: 1804491-65-3
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872615
• Update Time: 2025-10-28

3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-2-4(8(13)14)5(9)6(12-3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： VYKJWWZVXHXCET-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid

3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic Acid: A Comprehensive Overview

The compound 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS No. 1804491-65-3) is a highly specialized organic molecule with significant applications in various fields, including agrochemicals and pharmaceuticals. This compound is characterized by its unique structural features, which include a pyridine ring substituted with chlorine, a difluoromethyl group, and a methyl group, along with a carboxylic acid moiety. These functional groups contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid in the development of novel herbicides. Its ability to inhibit specific enzymes involved in plant metabolism has made it a promising candidate for controlling invasive weeds without harming crops. Researchers have also explored its potential as an intermediate in the synthesis of more complex molecules, leveraging its reactivity to form stable bonds under controlled conditions.

The synthesis of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the chlorination of pyridine derivatives, the introduction of the difluoromethyl group via nucleophilic substitution, and the formation of the carboxylic acid moiety through oxidation. These steps are optimized to ensure high yields and purity, making the compound suitable for large-scale production.

One of the most intriguing aspects of this compound is its ability to act as a selective inhibitor in biological systems. Studies have shown that it can target specific pathways in pests and pathogens without affecting non-target organisms. This selectivity is attributed to its unique structural arrangement, which allows it to bind selectively to key enzymes or receptors. Such properties make it a valuable tool in the development of eco-friendly pesticides and antimicrobial agents.

From an environmental perspective, 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid has been evaluated for its biodegradability and toxicity profiles. Research indicates that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. Additionally, toxicity studies suggest that it poses minimal risk to aquatic life when used according to recommended guidelines. These findings underscore its potential as a sustainable alternative to traditional chemicals.

In terms of industrial applications, this compound has found use in the formulation of agricultural chemicals due to its stability under varying environmental conditions. Its ability to withstand UV radiation and temperature fluctuations makes it ideal for outdoor applications. Furthermore, its compatibility with other chemical ingredients allows for the creation of synergistic formulations that enhance efficacy while minimizing adverse effects.

Looking ahead, ongoing research is focused on expanding the scope of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid into new areas such as drug delivery systems and materials science. Scientists are exploring its potential as a building block for constructing advanced materials with tailored properties, such as high thermal stability or enhanced mechanical strength. These developments highlight the versatility of this compound and its role in driving innovation across multiple disciplines.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS No. 1804491-65-3) stands out as a versatile and valuable molecule with wide-ranging applications. Its unique structure, combined with favorable chemical and biological properties, positions it as a key player in advancing sustainable solutions across industries. As research continues to uncover new uses and optimizations, this compound is poised to make significant contributions to both scientific progress and environmental stewardship.